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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139 Get Quote

Introduction

Trans-4-octene is an acyclic olefin used as a specialty chemical and intermediate in

pharmaceutical research and organic synthesis.[1][2] Its utility necessitates efficient and

scalable methods for its production and purification. The primary challenges in manufacturing

trans-4-octene on a large scale are achieving high stereoselectivity in the synthesis to favor

the trans isomer and the subsequent purification to remove other structural and geometric

isomers, which often possess very similar physical properties. This document provides detailed

protocols for the synthesis and purification of trans-4-octene suitable for researchers,

scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physical and chemical properties of trans-4-octene is presented below.

This data is crucial for handling, storage, and purification processes.
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Property Value References

CAS Number 14850-23-8 [1][2][3][4]

Molecular Formula C₈H₁₆ [2][3]

Molecular Weight 112.21 g/mol [2][4]

Appearance Colorless Liquid [3]

Boiling Point 122-123 °C [1][2][4]

Density 0.715 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.412 [1][4]

Solubility
Sparingly soluble in water

(10.7 mg/L).
[1][2]

Flash Point 21 °C (69.8 °F) - closed cup [4]

Hazard Class
Flammable Liquid, Aspiration

Hazard
[4]

Synthesis of trans-4-Octene
The synthesis of trans-4-octene with high stereoselectivity is critical. A common and reliable

laboratory-scale method that can be adapted for larger scales is the dissolving metal reduction

of an internal alkyne. An alternative industrial approach is olefin metathesis.

Method 1: Sodium-Ammonia Reduction of 4-Octyne
This is a classic and highly stereoselective method for preparing trans-alkenes. The process

involves two main stages: the synthesis of the alkyne precursor (4-octyne) from a terminal

alkyne, followed by its reduction.[5][6][7]

Logical Workflow for Synthesis of trans-4-Octene
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Synthesis Pathway

Start: 1-Pentyne

Step 1: Deprotonation
Reagent: NaNH₂ in liquid NH₃

Reactant

Intermediate:
Sodium Pentynide

Forms

Step 2: Alkylation
Reagent: 1-Bromopropane

Reacts with

Intermediate:
Crude 4-Octyne

Yields

Step 3: Reduction
Reagent: Na in liquid NH₃

Reduced

Product:
Crude trans-4-Octene

Yields
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Purification Pathway

Crude Product from Synthesis
(trans-4-octene + isomers + solvent)

Step 1: Simple Distillation
(Solvent Removal)

Concentrated Crude Octenes

Step 2: Fractional Distillation
(High-Efficiency Column)

Collect Fractions

Step 3: Purity Analysis
(GC-MS, NMR)

Pure trans-4-Octene
(>98%)

Meets Spec

Impure Fractions
(Recycle or Dispose)

Out of Spec

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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